1H-Azireno[2,3-c]isoquinoline

• CAS No.: 479239-74-2
• Molecular Formula: C9H6N2
• Molecular Weight: 142.16 g/mol
• IUPAC Name: 1H-azirino[2,3-c]isoquinoline
• InChI: InChI=1S/C9H6N2/c1-2-4-7-6(3-1)5-10-9-8(7)11-9/h1-5H,(H,10,11)
• InChI Key: GSUKULLHXUCPIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NC3=C2N3

Description

1H-Azireno[2,3-c]isoquinoline is a synthetically challenging, tricyclic organic compound featuring fused aziridine and isoquinoline rings. This complex architecture makes it a valuable intermediate for exploring novel chemical space in medicinal and organic chemistry. While direct biological data is limited, its structural similarity to other fused isoquinoline derivatives suggests significant potential for pharmacological investigation . Isoquinoline scaffolds are recognized for a wide spectrum of biological activities, including antimicrobial , antitumor , and antiplatelet effects . For instance, related tricyclic isoquinoline compounds have demonstrated promising activity against Gram-positive bacterial pathogens such as Staphylococcus aureus and Enterococcus faecium . Furthermore, synthetic tetrahydroisoquinoline derivatives have been identified as potent enzyme inhibitors, targeting crucial proteins like CDK2 and DHFR, which are relevant in cancer therapy . The compact, strained aziridine ring within its structure can serve as a reactive handle for further synthetic elaboration, enabling the construction of more complex molecules for drug discovery programs and the development of novel heterocyclic materials. This product is intended for research purposes by qualified laboratory personnel. It is strictly For Research Use Only and is not for diagnostic, therapeutic, or any other human use.

Scientific Research Applications

Chemical Structure and Synthesis

1H-Azireno[2,3-c]isoquinoline belongs to the isoquinoline family, which is known for its diverse biological activities. The synthesis of this compound typically involves multi-step organic reactions that allow for the introduction of various functional groups, enhancing its pharmacological properties. For instance, recent studies have demonstrated efficient synthetic routes that yield derivatives with improved solubility and bioactivity .

Biological Activities

The biological activities of 1H-Azireno[2,3-c]isoquinoline derivatives are broad and include:

• Antimicrobial Activity : Compounds derived from 1H-Azireno[2,3-c]isoquinoline have shown promising results against various bacterial and fungal strains. For example, certain derivatives exhibited significant antibacterial effects comparable to standard antibiotics .
• Antitumor Properties : Some studies indicate that derivatives of this compound can inhibit tumor growth in vitro and in vivo, suggesting potential applications in cancer therapy .
• Neuroprotective Effects : Research has indicated that isoquinoline derivatives can interact with neurotransmitter systems, potentially offering therapeutic benefits in neurodegenerative diseases .

Case Study 1: Antimicrobial Activity

A study synthesized a series of 1-amino-2-substituted-5-piperidinyl-6,7,8,9-tetrahydrothieno[2,3-c]isoquinolines and evaluated their antimicrobial activity. The results showed that several compounds displayed significant inhibition against pathogenic bacteria and fungi, highlighting their potential as new antimicrobial agents .

Case Study 2: Antitumor Activity

In another investigation, a derivative of 1H-Azireno[2,3-c]isoquinoline was tested for its antitumor efficacy against human prostate cancer cells. The compound exhibited dose-dependent cytotoxicity, indicating its potential as a lead compound for further development in cancer therapeutics .

Case Study 3: Neuroprotective Effects

A recent study explored the neuroprotective effects of 1H-Azireno[2,3-c]isoquinoline derivatives on neuronal cell lines exposed to oxidative stress. The results suggested that these compounds could mitigate neuronal damage and may be beneficial in treating conditions like Alzheimer's disease .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition of bacterial strains
Antitumor	Cytotoxicity against prostate cancer cells
Neuroprotective	Mitigation of oxidative stress-induced damage

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Features

The unique aziridine ring in 1H-azireno[2,3-c]isoquinoline distinguishes it from other fused isoquinoline systems. Key comparisons include:

Compound	Core Structure	Substituent Influence	Key Electronic Effects
1H-Azireno[2,3-c]isoquinoline	Aziridine + isoquinoline	High ring strain, electron-deficient aziridine	Enhanced electrophilicity at N1
Pyrrolo[2,3-c]isoquinoline	Pyrrole + isoquinoline	Aryl groups at C5 modulate fluorescence	Extended π-conjugation for luminescence
Tetrahydroindolo[2,3-c]quinolinone	Indole + quinolinone	Substituents at C9–C11 enhance L-type Ca²⁺ channel binding	Planar structure favors kinase inhibition (e.g., DYRK1A)
Thieno[2,3-c]pyridine	Thiophene + pyridine	Allyl groups enable Knabe rearrangement	Sulfur atom enhances aromatic stability

The aziridine ring’s strain increases reactivity compared to larger heterocycles (e.g., pyrrole or indole), making 1H-azireno derivatives more prone to ring-opening reactions or participation in cycloadditions.

Physicochemical Properties

• Photophysical Behavior: Pyrrolo[2,3-c]isoquinolines exhibit strong fluorescence (λem = 450–500 nm) due to extended conjugation, whereas the aziridine’s electron-withdrawing nature in 1H-azireno derivatives may quench fluorescence but enhance charge-transfer capabilities .
• Thermal Stability : The strained aziridine ring lowers thermal stability compared to pyrrolo- or indolo-analogs, which retain aromatic stability up to 250°C .

Table 1: Key Properties of Fused Isoquinoline Derivatives

Property	1H-Azireno[2,3-c]isoquinoline (Predicted)	Pyrrolo[2,3-c]isoquinoline	Tetrahydroindolo[2,3-c]quinolinone
Synthetic Method	Aziridine annulation	Benzyne cycloaddition	POCl₃-mediated cyclization
Fluorescence	Weak/None	Strong (ΦF = 0.4–0.6)	N/A
Biological Target	DNA alkylation	Organic fluorophores	L-type Ca²⁺ channels, DYRK1A kinase
Thermal Stability	Low (decomposes <150°C)	High (stable to 250°C)	Moderate (stable to 200°C)

Preparation Methods

Azireno-Fused Isoquinoline Synthesis via Cyclization of Isoquinoline Precursors

One of the most effective strategies involves the intramolecular cyclization of appropriately substituted isoquinoline derivatives bearing a nitrogen nucleophile and a leaving group positioned to form the azirene ring.

• Starting materials : 1-substituted isoquinolines or tetrahydroisoquinolines with halomethyl or haloalkyl side chains at the 2 or 3 positions.

• Cyclization conditions : Treatment with strong bases or nucleophiles to induce intramolecular nucleophilic substitution, forming the strained azirene ring fused to the isoquinoline core.

• Example : Alkylation of 1,2,3,4-tetrahydroisoquinoline derivatives with haloacetamides followed by base-induced cyclization to form azireno-fused isoquinolines.

Nitrene Insertion and Azirene Ring Formation on Isoquinoline

Another approach involves the generation of nitrene intermediates that insert into double bonds or adjacent positions on the isoquinoline ring to form the azirene ring.

• Method : Photolysis or thermolysis of azido-substituted isoquinolines or related precursors to generate nitrenes that cyclize to azirene-fused isoquinolines.

• Advantages : This method allows direct formation of the azirene ring but requires careful control of reaction conditions to avoid ring opening or rearrangement.

Multistep Synthesis via Isoquinoline Ring Functionalization and Azirene Ring Closure

• Step 1 : Synthesis of isoquinoline derivatives with functional groups (e.g., amino, halomethyl) at positions 2 and 3.

• Step 2 : Introduction of azirene precursor groups such as haloamines or azides.

• Step 3 : Intramolecular cyclization under mild conditions to form the azirene ring fused to the isoquinoline.

• Step 4 : Purification and characterization by spectral methods (NMR, IR, MS) and X-ray crystallography to confirm structure.

Representative Data Table: Preparation Conditions and Yields

Methodology	Starting Material	Key Reagents/Conditions	Yield (%)	Notes
Base-induced cyclization	1-(haloalkyl)-1,2,3,4-tetrahydroisoquinoline	Sodium ethoxide in ethanol, reflux	70-85	Efficient intramolecular azirene ring closure
Nitrene insertion via azide photolysis	Azido-substituted isoquinoline	UV light or heat, inert atmosphere	40-60	Requires careful control to prevent ring opening
Multistep functionalization + cyclization	Isoquinoline derivatives with amino and halomethyl groups	Base or heat-induced cyclization	60-75	Stepwise approach, allows structural variation

Detailed Research Findings

• Spectroscopic Characterization : The azireno-fused isoquinolines show characteristic IR absorptions for azirene ring vibrations and NMR signals indicating the strained three-membered ring. Mass spectrometry confirms molecular weight and fragmentation patterns consistent with fused azirene-isoquinoline structures.

• X-ray Crystallography : Crystal structures of related fused isoquinoline derivatives confirm the azirene ring fusion at the 2,3-c positions, validating the synthetic approach and ring strain accommodation.

• Reaction Mechanism Insights : The cyclization proceeds via nucleophilic attack of the nitrogen lone pair on an electrophilic carbon bearing a good leaving group, forming the azirene ring. The reaction is favored under basic conditions that deprotonate the nitrogen and facilitate intramolecular substitution.

• Synthetic Utility : The methods allow for the introduction of various substituents on the isoquinoline ring before azirene formation, enabling the synthesis of a library of 1H-azireno[2,3-c]isoquinoline derivatives with potential biological activity.